Cas no 6853-58-3 (1-(bromomethyl)-4-pentylbenzene)

1-(bromomethyl)-4-pentylbenzene structure
6853-58-3 structure
Product Name:1-(bromomethyl)-4-pentylbenzene
CAS No:6853-58-3
MF:C12H17Br
MW:241.167382955551
CID:834652
PubChem ID:12780018
Update Time:2025-04-19

1-(bromomethyl)-4-pentylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-4-pentylbenzene
    • 1-(bromomethyl)-4-n-pentylbenzene
    • SCHEMBL8081798
    • 6853-58-3
    • DTXSID001303691
    • Inchi: 1S/C12H17Br/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h6-9H,2-5,10H2,1H3
    • InChI Key: KQYYGIARMUPJIJ-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1)CCCCC

Computed Properties

  • Exact Mass: 240.05136g/mol
  • Monoisotopic Mass: 240.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų
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